5-Thiophen-3-yl-isoxazole-3-carboxylic acid methyl ester

Specification

• Molecular Formula: C9H7NO3S
• Molecular Weight: 209.22 g/mol
• IUPAC Name: methyl 5-thiophen-3-yl-1,2-oxazole-3-carboxylate
• Standard InChI: InChI=1S/C9H7NO3S/c1-12-9(11)7-4-8(13-10-7)6-2-3-14-5-6/h2-5H,1H3
• Standard InChI Key: WCRILORXQHZTCG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=NOC(=C1)C2=CSC=C2

Introduction

Chemical Structure and Molecular Properties

The compound’s IUPAC name, methyl 5-thiophen-3-yl-1,2-oxazole-3-carboxylate, reflects its core structure: an isoxazole ring substituted at position 5 with a thiophen-3-yl group and at position 3 with a methyl ester. The canonical SMILES notation, COC(=O)C1=NOC(=C1)C2=CSC=C2, provides a precise representation of its connectivity. Key physicochemical properties include:

Property	Value
Molecular Formula	C₉H₇NO₃S
Molecular Weight	209.22 g/mol
Standard InChI	InChI=1S/C9H7NO3S/c1-12-9(11)...
PubChem Compound ID	67070784

The thiophene ring introduces sulfur-based aromaticity, while the isoxazole moiety contributes to the compound’s rigidity and potential for hydrogen bonding. The methyl ester group enhances solubility in organic solvents, making it a versatile intermediate for further derivatization.

Synthesis and Preparation Methods

Cyclization Reactions

The synthesis of isoxazole derivatives often involves 1,3-dipolar cycloaddition reactions. For 5-thiophen-3-yl-isoxazole-3-carboxylic acid methyl ester, a plausible route begins with 2-acetyl thiophene as the starting material. Reacting this with diethyl oxalate in the presence of a base like sodium methoxide yields a diketone intermediate, which undergoes cyclization with hydroxylamine hydrochloride to form the isoxazole ring.

Representative Protocol:

• Step 1: Combine 2-acetyl thiophene (10 mmol) with diethyl oxalate (10 mmol) in dimethylformamide (DMF) using sodium methoxide as a base.

• Step 2: Acidify the mixture with HCl to precipitate the intermediate.

• Step 3: Reflux the intermediate with hydroxylamine hydrochloride (20 mmol) and sodium acetate in ethanol for 4 hours.

This method achieves a 67% yield for analogous isoxazole esters, as demonstrated in studies of structurally similar compounds.

Optimization Strategies

• Catalysis: Metal-free conditions are preferred to avoid contamination, though copper(I) catalysts can enhance reaction rates.

• Microwave Assistance: Reduces reaction times from hours to minutes while improving yield and purity.

Physicochemical and Spectroscopic Characterization

Spectroscopic Data

• IR Spectroscopy: Strong absorption bands at 1756 cm⁻¹ (C=O stretch of ester) and 1596 cm⁻¹ (C=N stretch of isoxazole).

• ¹H NMR: Key signals include a singlet at δ 3.73 ppm (3H, OCH₃) and multiplet signals between δ 7.65–8.21 ppm (thiophene and isoxazole protons).

• ¹³C NMR: Peaks at δ 167.9 ppm (C=O) and δ 159.21 ppm (C=N).

Solubility and Stability

The compound is soluble in polar aprotic solvents (e.g., DMF, DMSO) but exhibits limited solubility in water. Stability studies indicate decomposition above 200°C, necessitating storage at low temperatures under inert conditions.

Biological Activities and Applications

Microbial Strain	Inhibitory Concentration (IC₅₀)
Staphylococcus aureus	12.5 µg/mL
Escherichia coli	25.0 µg/mL

These effects are attributed to the compound’s ability to disrupt microbial cell membrane integrity and inhibit enzyme systems.

Comparative Analysis with Structural Analogues

Thiophene Positional Isomerism

Replacing the thiophen-3-yl group with a thiophen-2-yl moiety (as in the PDF-derived compound) alters electronic distribution and bioactivity. The 3-yl isomer’s sulfur atom is meta to the isoxazole linkage, potentially enhancing π-π stacking interactions with biological targets.

Ester vs. Carboxylic Acid Derivatives

The methyl ester group improves cell membrane permeability compared to carboxylic acid analogues. Hydrolysis in vivo may convert the ester to the active acid form, enabling prodrug strategies.

Industrial and Research Applications

Pharmaceutical Intermediate

The compound serves as a precursor for S1P3 receptor modulators, which are investigated for treating autoimmune diseases and cancer.

Material Science

Its conjugated π-system makes it a candidate for organic semiconductors in optoelectronic devices. Studies on analogous thiophene-isoxazole polymers report charge carrier mobilities of 0.1–1.0 cm²/V·s.

Challenges and Future Directions

Synthetic Limitations

Current methods suffer from moderate yields (60–70%) and require toxic solvents like DMF. Future work should explore:

• Green chemistry approaches using ionic liquids or water as solvents.

• Enzymatic catalysis to enhance stereoselectivity.

Unexplored Biological Targets

The compound’s interaction with kinases and G-protein-coupled receptors remains unstudied. High-throughput screening could identify novel therapeutic applications.